Cas no 1805386-25-7 (4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1805386-25-7
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4866881
• Update Time: 2025-05-20

4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-1-3-4(7(10)11)2-13-6(9)5(3)12/h2,7H,1H2
• InChI Key： AOILYBOIXSYXFP-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine

4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine: A Comprehensive Overview

The compound 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine, identified by the CAS number 1805386-25-7, is a highly substituted pyridine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique substitution pattern, featuring bromine, chlorine, and iodine atoms at specific positions on the pyridine ring, along with a difluoromethyl group and a bromomethyl group. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of halogenated pyridines in organic synthesis, particularly in the development of bioactive compounds. The presence of multiple halogen atoms in 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine makes it an attractive candidate for use as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals. The compound's stability under certain reaction conditions has been extensively studied, with findings suggesting that its reactivity can be tailored through precise control of reaction parameters such as temperature and solvent choice.

One of the most notable aspects of this compound is its role in cross-coupling reactions, a field that has seen remarkable advancements in recent years. The iodine atom at position 3 of the pyridine ring is particularly reactive, making it an ideal site for nucleophilic substitution reactions. Researchers have demonstrated that this compound can serve as a versatile building block for constructing biologically active molecules with high precision. For instance, its use in Suzuki-Miyaura coupling reactions has been reported, leading to the formation of novel heterocyclic structures with potential applications in drug discovery.

The difluoromethyl group at position 5 adds another layer of complexity to this compound's reactivity profile. Fluorinated compounds are known for their unique electronic properties and stability, which often translate into improved pharmacokinetic profiles when used in drug design. Recent investigations into the electronic effects of difluoromethylation have revealed that this substituent can significantly influence the compound's ability to interact with biological targets, such as enzymes and receptors.

In terms of synthesis, 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine is typically prepared through a multi-step process involving halogenation and substitution reactions on a pyridine scaffold. The sequence of these reactions is critical to achieving the desired substitution pattern while maintaining the integrity of the pyridine ring. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity levels.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have provided detailed insights into its molecular structure and stereochemistry, which are essential for understanding its behavior in various chemical environments.

Looking ahead, the potential applications of 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine are vast and continue to be explored across multiple disciplines. Its role as an intermediate in drug discovery efforts is particularly promising, with ongoing research focusing on its use in developing novel therapies for diseases such as cancer and infectious disorders.

In conclusion, 4-(Bromomethyl)-2-chloro-5-(difluoromethyl)-3-iodopyridine stands out as a valuable compound in contemporary organic chemistry due to its unique structure and versatile reactivity. As research continues to uncover new avenues for its application, this compound is poised to make significant contributions to both academic and industrial chemical research.